Cas no 54149-15-4 (1-bromo-3-methoxybutane)
1-bromo-3-methoxybutane structure
Product Name:1-bromo-3-methoxybutane
CAS No:54149-15-4
MF:C5H11BrO
MW:167.044241189957
MDL:MFCD18072926
CID:355319
PubChem ID:13215876
Update Time:2025-04-19
1-bromo-3-methoxybutane Chemical and Physical Properties
Names and Identifiers
-
- Butane, 1-bromo-3-methoxy-
- 1-Bromo-3-methoxybutane
- 1-BROMO-3-METHOXY-BUTANE
- DTXSID10528907
- SCHEMBL3655533
- FT-0706070
- 54149-15-4
- WZWJYFKJSMJHDO-UHFFFAOYSA-N
- EN300-2994125
- 1-bromo-3-methoxybutane
-
- MDL: MFCD18072926
- Inchi: 1S/C5H11BrO/c1-5(7-2)3-4-6/h5H,3-4H2,1-2H3
- InChI Key: WZWJYFKJSMJHDO-UHFFFAOYSA-N
- SMILES: BrCCC(C)OC
Computed Properties
- Exact Mass: 165.99933
- Monoisotopic Mass: 165.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 39.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-bromo-3-methoxybutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2994125-1g |
1-bromo-3-methoxybutane |
54149-15-4 | 95% | 1g |
$813.0 | 2023-09-06 | |
| Enamine | EN300-2994125-5g |
1-bromo-3-methoxybutane |
54149-15-4 | 95% | 5g |
$2360.0 | 2023-09-06 | |
| Enamine | EN300-2994125-10g |
1-bromo-3-methoxybutane |
54149-15-4 | 95% | 10g |
$3500.0 | 2023-09-06 | |
| Enamine | EN300-2994125-0.05g |
1-bromo-3-methoxybutane |
54149-15-4 | 95.0% | 0.05g |
$118.0 | 2025-03-19 | |
| Enamine | EN300-2994125-0.1g |
1-bromo-3-methoxybutane |
54149-15-4 | 95.0% | 0.1g |
$176.0 | 2025-03-19 | |
| Enamine | EN300-2994125-0.25g |
1-bromo-3-methoxybutane |
54149-15-4 | 95.0% | 0.25g |
$252.0 | 2025-03-19 | |
| Enamine | EN300-2994125-0.5g |
1-bromo-3-methoxybutane |
54149-15-4 | 95.0% | 0.5g |
$457.0 | 2025-03-19 | |
| Enamine | EN300-2994125-1.0g |
1-bromo-3-methoxybutane |
54149-15-4 | 95.0% | 1.0g |
$584.0 | 2025-03-19 | |
| Enamine | EN300-2994125-2.5g |
1-bromo-3-methoxybutane |
54149-15-4 | 95.0% | 2.5g |
$1147.0 | 2025-03-19 | |
| Enamine | EN300-2994125-5.0g |
1-bromo-3-methoxybutane |
54149-15-4 | 95.0% | 5.0g |
$1695.0 | 2025-03-19 |
1-bromo-3-methoxybutane Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
54149-15-4 (1-bromo-3-methoxybutane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk